Cas no 845729-43-3 (4-(3-Nitrophenyl)-3-morpholinone)

4-(3-Nitrophenyl)-3-morpholinone structure
845729-43-3 structure
Product Name:4-(3-Nitrophenyl)-3-morpholinone
CAS No:845729-43-3
Molecular Formula:C10H10N2O4
Molecular Weight:222.197402477264
CID:1824599
PubChem ID:11644240

4-(3-Nitrophenyl)-3-morpholinone Properties

Names and Identifiers

    • 3-Morpholinone, 4-(3-nitrophenyl)-
    • 4-(3-Nitrophenyl)-3-morpholinone (ACI)
    • 4-(3-Nitrophenyl)morpholin-3-one
    • 845729-43-3
    • 4-(3-nitrophenyl)-3-Morpholinone
    • 4-(3-nitrophenyl)morpholin-3-one? (Rivaroxaban Impurity pound(c)
    • CS-0165651
    • SCHEMBL1629441
    • DA-02451
    • InChIKey： NGYPJPFTRGWDID-UHFFFAOYSA-N
    • Inchi： 1S/C10H10N2O4/c13-10-7-16-5-4-11(10)8-2-1-3-9(6-8)12(14)15/h1-3,6H,4-5,7H2
    • SMILES： O=C1COCCN1C1C=C([N+](=O)[O-])C=CC=1

Computed Properties

  • Exact Mass: 222.06405680g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 222.06405680g/mol
  • Heavy Atom Count: 16
  • Complexity: 289
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • Boiling Point: NA
  • Melting Point: NA

4-(3-Nitrophenyl)-3-morpholinone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Ambeed
A1168743-100mg
4-(3-Nitrophenyl)morpholin-3-one
 845729-43-3 97%
100mg
 $44.0
TRC
N499010-5mg
4-(3-Nitrophenyl)-3-morpholinone
 845729-43-3
5mg
 $207.00 2023-05-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01121162-100mg
4-(3-Nitrophenyl)morpholin-3-one
 845729-43-3 97%
100mg
 ￥297.0 2023-09-02

4-(3-Nitrophenyl)-3-morpholinone Synthesis

Synthetic Circuit 1

116922-22-6 116922-22-6
845729-43-3 845729-43-3
Reaction Conditions
1.1 Reagents: Carbon dioxide Solvents: Acetonitrile ;  5 h, 1 atm, 60 °C
1.2 Reagents: Sodium chlorite Solvents: Water ;  20 min, 60 °C; 2.5 h, 60 °C
1.3 Reagents: Sodium sulfite Solvents: Water
Reference
A Facile Oxidation of Tertiary Amines to Lactams by Using Sodium Chlorite: Process Improvement by Precise pH Adjustment with CO2
Liu, Chaoyang; et al, Synlett, 2022, 33(10), 993-997

Synthetic Circuit 2

402-67-5 402-67-5
845729-43-3 845729-43-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  2 h, 100 °C
2.1 Reagents: Carbon dioxide Solvents: Acetonitrile ;  5 h, 1 atm, 60 °C
2.2 Reagents: Sodium chlorite Solvents: Water ;  20 min, 60 °C; 2.5 h, 60 °C
2.3 Reagents: Sodium sulfite Solvents: Water
Reference
A Facile Oxidation of Tertiary Amines to Lactams by Using Sodium Chlorite: Process Improvement by Precise pH Adjustment with CO2
Liu, Chaoyang; et al, Synlett, 2022, 33(10), 993-997

4-(3-Nitrophenyl)-3-morpholinone Raw materials

4-(3-Nitrophenyl)-3-morpholinone Preparation Products

4-(3-Nitrophenyl)-3-morpholinone Suppliers

SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:845729-43-3)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:845729-43-3)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

4-(3-Nitrophenyl)-3-morpholinone Related Literature

845729-43-3 (4-(3-Nitrophenyl)-3-morpholinone) Related Products

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm
Hangzhou Runyan Pharmaceutical Technology Co., Ltd